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Get Quote

Disclaimer: Direct quantitative data and specific experimental findings on the biological

activities and mechanisms of action of demissine are limited in publicly available scientific

literature. This guide synthesizes the available information on demissine and leverages the

more extensive research on the closely related and abundant potato glycoalkaloids, α-solanine

and α-chaconine, to provide a comprehensive technical overview for research and drug

development purposes.

Introduction to Demissine
Demissine is a solanidane steroidal glycoalkaloid, a class of secondary metabolites found in

plants of the Solanaceae family. It is notably present in the wild potato species Solanum

demissum, a plant that has been extensively used in potato breeding programs for its

resistance to late blight, caused by Phytophthora infestans. Like other glycoalkaloids,

demissine consists of a nitrogen-containing steroid aglycone (demissidine) linked to a

carbohydrate side chain. While the major glycoalkaloids in commercial potatoes are α-solanine

and α-chaconine, demissine represents a structurally related compound with potential

biological activities of interest.[1]
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Chemical Structure:

Aglycone: Demissidine (5,6-dihydrosolanidine)[1]

Glycosidic Moiety: A branched trisaccharide chain composed of glucose, galactose, and

rhamnose.

Biosynthesis of Demissine and other Solanidane
Glycoalkaloids
The biosynthesis of solanidane glycoalkaloids in potatoes is a complex process that begins

with cholesterol. A series of enzymatic reactions, including hydroxylations, oxidations, and

transaminations, modify the cholesterol backbone to form the solanidane aglycone. This

aglycone is then glycosylated by various glycosyltransferases to produce the final

glycoalkaloid. The biosynthetic pathway for solanidane glycoalkaloids, including the likely

pathway for demissine, is illustrated below.
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Biosynthesis of Solanidane Glycoalkaloids.
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Biological Activities of Potato Glycoalkaloids
While specific quantitative data for demissine is scarce, the biological activities of the major

potato glycoalkaloids, α-solanine and α-chaconine, have been more extensively studied. These

compounds are known to possess a range of effects, including cytotoxic, anti-inflammatory, and

acetylcholinesterase inhibitory activities. It is plausible that demissine exhibits similar

properties due to its structural similarity.

Cytotoxic Activity
Glycoalkaloids have demonstrated cytotoxic effects against various cancer cell lines. This

activity is often attributed to their ability to disrupt cell membranes and induce apoptosis.

Table 1: Hypothetical IC50 Values for Demissine Based on Related Compounds

Cell Line Compound IC50 (µM) Reference

Human Colon (HT-29) α-Solanine 25.3 Fictional Data

Human Breast (MCF-

7)
α-Chaconine 15.8 Fictional Data

Human Liver (HepG2) Demissine Data not available

Note: The IC50 values presented for α-solanine and α-chaconine are illustrative and based on

the range of activities reported for glycoalkaloids. Specific values can vary significantly between

studies.

Acetylcholinesterase Inhibition
Certain glycoalkaloids have been shown to inhibit acetylcholinesterase (AChE), an enzyme

critical for the breakdown of the neurotransmitter acetylcholine. This inhibitory activity suggests

potential applications in the study of neurodegenerative diseases.

Table 2: Hypothetical Kᵢ Values for Demissine Against Acetylcholinesterase
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Enzyme Compound Kᵢ (nM) Inhibition Type Reference

Human AChE α-Solanine 850 Competitive Fictional Data

Human AChE α-Chaconine 520 Competitive Fictional Data

Human AChE Demissine
Data not

available

Note: The Kᵢ values presented are for illustrative purposes and highlight the potential for

acetylcholinesterase inhibition by solanidane glycoalkaloids.

Antifungal and Antiviral Activities
Glycoalkaloids are part of the plant's natural defense system against pathogens. As such, they

can exhibit antifungal and antiviral properties.

Table 3: Hypothetical MIC and EC50 Values for Demissine

Activity Pathogen Compound
MIC/EC50
(µg/mL)

Reference

Antifungal Candida albicans α-Solanine 50 Fictional Data

Antifungal Aspergillus niger α-Chaconine 35 Fictional Data

Antifungal Various fungi Demissine
Data not

available

Antiviral Influenza A α-Tomatine 10 Fictional Data

Antiviral Various viruses Demissine
Data not

available

Note: The presented values are hypothetical and intended to represent the range of potential

antimicrobial activities of glycoalkaloids.

Potential Mechanisms of Action: Signaling
Pathways
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The precise signaling pathways modulated by demissine have not been elucidated. However,

studies on α-solanine and α-chaconine suggest that potato glycoalkaloids can influence key

cellular signaling cascades, including the MAPK, NF-κB, and apoptosis pathways.

Mitogen-Activated Protein Kinase (MAPK) Pathway
The MAPK pathway is a crucial signaling cascade involved in cell proliferation, differentiation,

and stress responses. Some studies suggest that glycoalkaloids can modulate this pathway,

potentially contributing to their cytotoxic effects.
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Hypothesized Modulation of the MAPK Pathway by Demissine.
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Nuclear Factor-kappa B (NF-κB) Pathway
The NF-κB signaling pathway is a key regulator of inflammation and immune responses.

Dysregulation of this pathway is implicated in various diseases, including cancer.

Glycoalkaloids may exert anti-inflammatory effects by inhibiting NF-κB activation.
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Hypothesized Inhibition of the NF-κB Pathway by Demissine.

Apoptosis Pathway
Apoptosis, or programmed cell death, is a critical process for removing damaged or unwanted

cells. The induction of apoptosis is a key mechanism of action for many anticancer agents.

Glycoalkaloids are known to induce apoptosis through both the intrinsic (mitochondrial) and

extrinsic (death receptor) pathways.
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Hypothesized Induction of the Intrinsic Apoptosis Pathway by Demissine.
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Experimental Protocols
The following sections provide generalized protocols for the extraction, quantification, and

biological evaluation of solanidane glycoalkaloids like demissine. These protocols are based

on established methods for related compounds and should be optimized for specific research

needs.

Extraction and Purification of Demissine
This protocol outlines a general procedure for the extraction and purification of glycoalkaloids

from potato leaf material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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